Cas no 874289-53-9 (N-Benzyl 3-borono-4-fluorobenzamide)

• Product Name: N-Benzyl 3-borono-4-fluorobenzamide
• CAS No: 874289-53-9
• MF: C₁₄H₁₃BFNO₃
• MW: 273.067327260971
• MDL: MFCD08436031
• CID: 709680
• PubChem ID: 44717483
• Update Time: 2024-10-26

N-Benzyl 3-borono-4-fluorobenzamide Chemical and Physical Properties

Names and Identifiers

• (5-(Benzylcarbamoyl)-2-fluorophenyl)boronic acid
• 5-Benzylcarbamoyl-2-fluorobenzeneboronic acid
• [5-(benzylcarbamoyl)-2-fluoro-phenyl]boronic acid
• [5-(benzylcarbamoyl)-2-fluorophenyl]boronic acid
• 5-(Benzylcarbamoyl)-2-fluorophenylboronic acid
• Boronic acid,B-[2-fluoro-5-[[(phenylmethyl)amino]carbonyl]phenyl]-
• N-Benzyl 3-borono-4-fluorobenzamide
• B-[2-Fluoro-5-[[(phenylmethyl)amino]carbonyl]phenyl]boronic acid (ACI)
• Boronic acid, [2-fluoro-5-[[(phenylmethyl)amino]carbonyl]phenyl]- (9CI)
• SCHEMBL430384
• 5-(Benzylcarbamoyl)-2-fluorobenzeneboronic acid
• W16770
• DTXSID40660203
• MFCD08436031
• AKOS015833593
• (5-(Benzylcarbamoyl)-2-fluorophenyl)boronicacid
• CS-W012350
• 874289-53-9
• AS-55647
• DB-368079

• MDL： MFCD08436031
• Inchi： 1S/C14H13BFNO3/c16-13-7-6-11(8-12(13)15(19)20)14(18)17-9-10-4-2-1-3-5-10/h1-8,19-20H,9H2,(H,17,18)
• InChI Key： REOKRXJQZIVZIB-UHFFFAOYSA-N
• SMILES： O=C(C1C=C(B(O)O)C(F)=CC=1)NCC1C=CC=CC=1

Computed Properties

• Exact Mass: 273.09700
• Monoisotopic Mass: 273.097
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.6A^2

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: 224-226
• Boiling Point: Not available
• Flash Point: Not available
• Refractive Index: 1.595
• PSA: 69.56000
• LogP: 0.82640
• Vapor Pressure: Not available

N-Benzyl 3-borono-4-fluorobenzamide Security Information

• Signal Word：warning
• Hazard Statement： Irritant/Keep Cold
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)